Cas no 1307134-49-1 ((S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide)

• Product Name: (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide
• CAS No: 1307134-49-1
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• CID: 2158886
• Update Time: 2025-07-18

(S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2,4-dichloro-benzyl)-n-methyl-propionamide
• (S)-2-Amino-N-(2,4-dichlorobenzyl)-N-methylpropanamide
• AM91752
• (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide

• Inchi： 1S/C11H14Cl2N2O/c1-7(14)11(16)15(2)6-8-3-4-9(12)5-10(8)13/h3-5,7H,6,14H2,1-2H3/t7-/m0/s1
• InChI Key： SYXPUPAUJPEOMY-ZETCQYMHSA-N
• SMILES： ClC1C=C(C=CC=1CN(C)C([C@H](C)N)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 46.3

Additional information on (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide

(S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide (CAS No. 1307134-49-1): A Comprehensive Overview

(S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide (CAS No. 1307134-49-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of amino acid derivatives and is characterized by its S configuration, which imparts specific stereochemical properties that are crucial for its biological activity.

The chemical structure of (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide consists of an amino acid backbone with a substituted benzyl group and a methyl group attached to the nitrogen atom. The presence of the 2,4-dichloro-benzyl moiety is particularly noteworthy as it contributes to the compound's hydrophobicity and potential for interactions with biological targets. The S configuration at the chiral center ensures that the compound exhibits enantiomeric purity, which is essential for many pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide. One area of significant interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for treating various diseases.

In particular, studies have demonstrated that (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide exhibits potent activity against certain types of cancer cells. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of GPCRs that are overexpressed in cancer cells, leading to a reduction in cell viability and an increase in apoptosis.

Beyond its potential as an anticancer agent, (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may be a valuable candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound has low toxicity and does not exhibit significant adverse effects at therapeutic concentrations.

The synthesis of (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide has been optimized to ensure high yields and enantiomeric purity. Various synthetic routes have been developed, including chiral auxiliary-mediated approaches and asymmetric catalysis methods. These methods allow for efficient large-scale production, which is essential for advancing the compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacodynamic activity in patients with various conditions. Ongoing studies aim to further elucidate its therapeutic potential and optimize dosing regimens for different indications.

In conclusion, (S)-2-Amino-N-(2,4-dichloro-benzyl)-N-methyl-propionamide (CAS No. 1307134-49-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various diseases.